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Compound of Interest

Compound Name: Diethyl ethylidenemalonate

Cat. No.: B072346

An In-depth Technical Guide to the Safe Handling of Diethyl Ethylidenemalonate

This guide provides comprehensive safety data and handling precautions for diethyl
ethylidenemalonate, intended for researchers, scientists, and professionals in drug
development. It consolidates information from various safety data sheets to ensure safe
laboratory practices.

Chemical Identification and Properties

Diethyl ethylidenemalonate is an organic compound used as an intermediate in chemical
synthesis[1][2].

Identifier Value

IUPAC Name diethyl 2-ethylidenepropanedioate

Synonyms Diethyl 2-ethylidenemalonate, Ethyl 2-
ethoxycarbonyl-2-butenoate, NSC 1084[3]

CAS Number 1462-12-0

Molecular Formula CoH1404[1][3]

Molecular Weight 186.20 g/mol

EC Number 215-965-5
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Physical and Chemical Properties Value

Physical State Liquid[4]

Appearance Colorless[4]

Odor No information available[4]
Boiling Point 115-118 °C at 17 mmHg[1]
Density 1.019 g/mL at 25 °C[1]
Refractive Index n20/D 1.442[1]

Flash Point > 110 °C (> 230 °F)[4]
Storage Temperature Recommended 5°C[1][2]
Water Solubility Low solubility[4]

Hazard Identification and GHS Classification

Diethyl ethylidenemalonate is classified as an irritant. The GHS classification indicates it can

cause skin, eye, and respiratory irritation.

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation[5]

Serious Eye Damage/Eye
o Category 2A
[rritation

H319: Causes serious eye

irritation[5]

Specific Target Organ Toxicity Category 3 (Respiratory tract

(Single Exposure) irritation)

H335: May cause respiratory

irritation[5]

GHS Pictogram:
e [rritant (Exclamation Mark)
Signal Word:

e Warning
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Experimental Protocols and Handling Precautions
Safe Handling and Storage

Protocol for Handling:

o Engineering Controls: Work in a well-ventilated area, preferably in a fume hood[1][5][6]. Use
local exhaust ventilation to control airborne concentrations[7].

o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in the table
below[5].

e Hygiene Practices: Avoid contact with skin, eyes, and clothing[5][8]. Do not breathe vapors or
mist[5][7]. Wash hands thoroughly before breaks and after handling[5][6].

e Ignition Sources: Keep away from heat and sources of ignition.

Storage Conditions:

Store in a cool, dry, and well-ventilated place[5][9].

Keep containers tightly closed when not in use[5][7][10].

Store at a recommended temperature of 5°C[1][2].

Incompatible with strong oxidizing agents, acids, and bases[6][7][8].

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB6195614_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/diethyl-malonate-5D7C0E6A-E349-4517-8A4C-3F1B042080F1.pdf&str=61413
https://pim-resources.coleparmer.com/sds/07754.pdf
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC114341000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://pim-resources.coleparmer.com/sds/07754.pdf
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/diethyl-malonate-5D7C0E6A-E349-4517-8A4C-3F1B042080F1.pdf&str=61413
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.carlroth.com/medias/SDB-3070-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc5Nzd8YXBwbGljYXRpb24vcGRmfGFEWmhMMmc1T1M4NU1UZ3lPVGsxTWpFNE5EWXlMMU5FUWw4ek1EY3dYMEZWWDBWT0xuQmtaZ3w4YjZmZGFjNzg3OWRhMGM0YTIyZGMyZDc5MTAwNzA3OWJmYTI2MzBjODYxYTM0YjA5MDg1ODRiMmM1NzgxOWU3
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://pim-resources.coleparmer.com/sds/07754.pdf
https://dept.harpercollege.edu/chemistry/msds/Diethyl%20malonate.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB6195614_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6195614.htm
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/diethyl-malonate-5D7C0E6A-E349-4517-8A4C-3F1B042080F1.pdf&str=61413
https://pim-resources.coleparmer.com/sds/07754.pdf
https://www.fishersci.com/store/msds?partNumber=AC114341000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Personal Protective Equipment (PPE)

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical
safety goggles conforming to EN166 (EU) or
NIOSH (US) standards[5][8].

Skin Protection

Handle with chemical-resistant gloves (e.qg.,
nitrile rubber). Dispose of contaminated gloves
after use[5]. Wear a complete suit protecting

against chemicals[5].

Respiratory Protection

If risk assessment indicates a need, use an air-
purifying respirator with appropriate cartridges
(e.g., type ABEK) or a full-face supplied-air
respirator[5][8].

Accidental Release Measures

Protocol for Spill Cleanup:

vermiculite[5][7].

disposal as hazardous waste[5][10].

Disposal Considerations

Evacuation: Evacuate personnel to a safe area[5][6].

Ventilation: Ensure adequate ventilation[5][6].

Personal Protection: Wear full PPE, including respiratory protection, during cleanup[5].
Containment: Prevent the spill from entering drains[5][10].

Absorption: Soak up the spill with an inert absorbent material such as sand, earth, or

Collection and Disposal: Collect the absorbed material into a suitable, closed container for

e Dispose of unused product and contaminated materials through a licensed disposal

company|[5].
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e Do not allow the product to enter drains or waterways[5].

» Follow all local, regional, and national hazardous waste regulations for complete and
accurate classification and disposal[4].

Emergency and First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician[5].

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Consult a

physician[5][6].

Rinse thoroughly with plenty of water for at least

15 minutes, holding the eyelids open. Remove
Eye Contact )

contact lenses if present and easy to do.

Continue rinsing. Consult a physician[5].

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) ]
mouth with water and drink plenty of water.

Consult a physician[5][8].

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2)[5][6][9].

e Special Hazards: Hazardous decomposition products include carbon oxides (CO, CO2)[5][8].

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear[4][10].

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12117~~PDF~~MTR~~CGV4~~EN~~2025-09-20%2001:36:58~~Diethyl%20ethylidenemalonate~~
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/diethyl-malonate-5D7C0E6A-E349-4517-8A4C-3F1B042080F1.pdf&str=61413
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC114341000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/diethyl-malonate-5D7C0E6A-E349-4517-8A4C-3F1B042080F1.pdf&str=61413
https://www.carlroth.com/medias/SDB-3070-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc5Nzd8YXBwbGljYXRpb24vcGRmfGFEWmhMMmc1T1M4NU1UZ3lPVGsxTWpFNE5EWXlMMU5FUWw4ek1EY3dYMEZWWDBWT0xuQmtaZ3w4YjZmZGFjNzg3OWRhMGM0YTIyZGMyZDc5MTAwNzA3OWJmYTI2MzBjODYxYTM0YjA5MDg1ODRiMmM1NzgxOWU3
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC114341000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12117~~PDF~~MTR~~CGV4~~EN~~2025-09-20%2001:36:58~~Diethyl%20ethylidenemalonate~~
https://dept.harpercollege.edu/chemistry/msds/Diethyl%20malonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Preparation & PPE

Review SDS &
Prepare Work Area

l

Don Personal Protective Equipment

(Gloves, Goggles, Lab Coat)

,

Ensure Fume Hood
is Operational

Chemical Handling

Transfer Chemical
Inside Fume Hood

l

Perform Experiment

l

Store in a Cool, Dry,
Well-Ventilated Area

Cleanup éva Disposal

Decontaminate Glassware
& Work Surfaces

l

Dispose of Waste in
Designated Hazardous
Waste Container

l

Remove PPE

l

Wash Hands Thoroughly

Assess Spill Size
& Immediate Danger

Small & Contained Spill?

Don Appropriate PPE
(Respirator, Gloves,
Goggles, Suit)

Evacuate Area

Alert Supervisor/
Safety Officer

Contain Spill with
Inert Absorbent

Collect Absorbed Material
into Hazardous Waste
Container

Decontaminate Area

Spill Managed
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Reactants

Diethyl Malonate Paraldehyde Acetic Anhydride

Diethyl
Ethylidenemalonate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diethyl ethylidenemalonate safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072346#diethyl-ethylidenemalonate-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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